Cas no 1327176-11-3 ((2Z)-N-(4-chlorophenyl)-2-[(3-fluoro-4-methoxyphenyl)imino]-2H-chromene-3-carboxamide)

• Product Name: (2Z)-N-(4-chlorophenyl)-2-[(3-fluoro-4-methoxyphenyl)imino]-2H-chromene-3-carboxamide
• CAS No: 1327176-11-3
• MF: C₂₃H₁₆ClFN₂O₃
• MW: 422.836148262024
• CID: 5324409
• Update Time: 2025-06-08

(2Z)-N-(4-chlorophenyl)-2-[(3-fluoro-4-methoxyphenyl)imino]-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-(4-chlorophenyl)-2-[(3-fluoro-4-methoxyphenyl)imino]-2H-chromene-3-carboxamide
• STL108757
• N-(4-chlorophenyl)-2-(3-fluoro-4-methoxyphenyl)iminochromene-3-carboxamide
• (Z)-N-(4-chlorophenyl)-2-((3-fluoro-4-methoxyphenyl)imino)-2H-chromene-3-carboxamide

• Inchi： 1S/C23H16ClFN2O3/c1-29-21-11-10-17(13-19(21)25)27-23-18(12-14-4-2-3-5-20(14)30-23)22(28)26-16-8-6-15(24)7-9-16/h2-13H,1H3,(H,26,28)/b27-23-
• InChI Key： MMUMZCDKQZZHMS-VYIQYICTSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C1/C(=N/C2C=CC(=C(C=2)F)OC)/OC2C=CC=CC=2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 677
• XLogP3: 5.5
• Topological Polar Surface Area: 59.9

Additional information on (2Z)-N-(4-chlorophenyl)-2-[(3-fluoro-4-methoxyphenyl)imino]-2H-chromene-3-carboxamide

Compound Introduction: (2Z)-N-(4-chlorophenyl)-2-[(3-fluoro-4-methoxyphenyl)imino]-2H-chromene-3-carboxamide and CAS No. 1327176-11-3

The compound with the CAS number 1327176-11-3 and the systematic name (2Z)-N-(4-chlorophenyl)-2-[(3-fluoro-4-methoxyphenyl)imino]-2H-chromene-3-carboxamide represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, belonging to the chromene class, has garnered considerable attention due to its unique structural features and potential biological activities. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation in medicinal chemistry.

Chromenes are a class of heterocyclic compounds that have been widely studied for their diverse pharmacological properties. The specific arrangement of atoms in (2Z)-N-(4-chlorophenyl)-2-[(3-fluoro-4-methoxyphenyl)imino]-2H-chromene-3-carboxamide contributes to its potential as an active pharmaceutical ingredient (API). The molecule's structure includes a chlorophenyl group, a fluoro-methoxyphenyl group, and an imino linkage, which are known to enhance binding affinity and selectivity in biological targets.

Recent studies have highlighted the importance of chromene derivatives in the development of new drugs. For instance, modifications in the positions of fluorine and methoxy groups have been shown to influence the bioactivity of chromene-based compounds significantly. The compound in question, with its specific substitution pattern, may exhibit unique interactions with biological receptors, making it a valuable asset in drug discovery efforts.

The role of computational chemistry has been instrumental in predicting the biological activity of (2Z)-N-(4-chlorophenyl)-2-[(3-fluoro-4-methoxyphenyl)imino]-2H-chromene-3-carboxamide. Advanced molecular modeling techniques have enabled researchers to simulate interactions with target proteins and enzymes, providing insights into potential mechanisms of action. These simulations have been corroborated by experimental studies, which have validated the theoretical predictions regarding the compound's efficacy.

In vitro studies have demonstrated that this chromene derivative exhibits promising properties as an inhibitor of various enzymes implicated in diseases such as cancer and inflammation. The presence of both electron-donating and electron-withdrawing groups in its structure allows for precise tuning of its pharmacological profile. This balance is crucial for achieving high selectivity and minimizing side effects, which are critical considerations in drug development.

The synthesis of (2Z)-N-(4-chlorophenyl)-2-[(3-fluoro-4-methoxyphenyl)imino]-2H-chromene-3-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have employed state-of-the-art synthetic methodologies to construct the complex molecular framework efficiently. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in forming the key carbon-carbon bonds within the chromene core.

The pharmacokinetic properties of this compound are also under investigation. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a therapeutic agent. Preliminary data suggest that the molecule has favorable solubility characteristics, which could enhance its bioavailability upon administration.

The potential applications of (2Z)-N-(4-chlorophenyl)-2-[(3-fluoro-4-methoxyphenyl)imino]-2H-chromene-3-carboxamide extend beyond traditional pharmaceuticals. Its structural motifs may also be explored in agrochemicals and materials science, where similar heterocyclic compounds have shown utility. The versatility of chromenes as scaffolds for innovation underscores their importance in chemical research.

Future research directions include further exploration of analogues derived from this compound to optimize its biological activity. By systematically modifying substituents while maintaining the core chromene structure, scientists can develop a library of compounds with tailored properties. This approach aligns with modern drug discovery strategies that emphasize diversity and novelty.

The integration of artificial intelligence (AI) into drug development has accelerated the pace at which new compounds like this one can be discovered and optimized. AI-driven platforms can predict molecular properties and suggest modifications based on vast datasets, significantly reducing the time required for experimental validation. This synergy between computational methods and traditional laboratory work is revolutionizing pharmaceutical research.

In conclusion, the compound identified by CAS number 1327176-11-3 represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new applications and optimize synthetic routes, this chromene derivative is poised to play a crucial role in developing next-generation therapeutics.